Cas no 16335-50-5 (1H-Pyrazole-4,5-dione,1-phenyl-, 4-(2-phenylhydrazone))

• Product Name: 1H-Pyrazole-4,5-dione,1-phenyl-, 4-(2-phenylhydrazone)
• CAS No: 16335-50-5
• MF: C₁₅H₁₂N₄O
• MW: 264.281982421875
• CID: 147437
• PubChem ID: 316037
• Update Time: 2025-04-19

1H-Pyrazole-4,5-dione,1-phenyl-, 4-(2-phenylhydrazone) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4,5-dione,1-phenyl-, 4-(2-phenylhydrazone)
• 1-Phenyl-4-(2-phenylhydrazono)-1H-pyrazole-5-one
• 1H-Pyrazole-4, 1-phenyl-, 4-(phenylhydrazone)
• 1-phenyl-2-pyrazoline-4,5-dione 4-phenylhydrazone
• 1-Phenylpyrazolin-4.5-dion-4-phenylhydrazon
• 2-Phenyl-2H-pyrazol-3,4-dion-4-phenylhydrazon
• 2-phenyl-2H-pyrazole-3,4-dione 4-phenylhydrazone
• AC1NTBJ4
• NSC243482
• Pyrazole-4, 1-phenyl-, 4-(phenylhydrazone)
• 1H-Pyrazole-4,5-dione, 1-phenyl-, 4-(phenylhydrazone)
• SCHEMBL8965761
• NSC-243482
• (4E)-1-Phenyl-1H-pyrazole-4,5-dione 4-(phenylhydrazone) #
• 16335-50-5
• Pyrazole-4,5-dione, 1-phenyl-, 4-(phenylhydrazone)
• IYYHLKVNXUFYRS-NBVRZTHBSA-N
• SMR001830832
• 2-phenyl-4-phenyldiazenyl-1H-pyrazol-3-one
• MLS003115250
• SCHEMBL8965768
• CHEMBL3144854
• DTXSID00418808

• Inchi： 1S/C15H12N4O/c20-15-14(18-17-12-7-3-1-4-8-12)11-16-19(15)13-9-5-2-6-10-13/h1-11,16H/b18-17+
• InChI Key： NRYKBUOQTITJGB-ISLYRVAYSA-N
• SMILES： O=C1C(=CNN1C1C=CC=CC=1)/N=N/C1C=CC=CC=1

Computed Properties

• Exact Mass: 264.10126
• Monoisotopic Mass: 264.101111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 57.1
• XLogP3: 3.5

Experimental Properties

• Density: 1.25
• Boiling Point: 401.8°C at 760 mmHg
• Flash Point: 196.8°C
• Refractive Index: 1.662
• PSA: 57.06